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Compound of Interest

Compound Name: Coelichelin

Cat. No.: B1225944

For Researchers, Scientists, and Drug Development Professionals

Application Notes & Protocols

This document provides detailed methods for the fluorescent labeling of coelichelin, a
tetrapeptide hydroxamate siderophore produced by Streptomyces coelicolor. Fluorescently
tagged coelichelin is an invaluable tool for studying bacterial iron acquisition, siderophore-
mediated drug delivery, and for screening new antimicrobial agents that target these pathways.
The protocols outlined below describe two primary strategies for labeling coelichelin: targeting
its primary amine groups and its carboxylic acid groups.

Coelichelin possesses two primary amine groups and a C-terminal carboxylic acid that serve
as potential sites for covalent attachment of fluorescent dyes. The choice of labeling strategy
will depend on the desired location of the fluorescent probe and the potential impact on
coelichelin's biological activity.

Method 1: Labeling of Primary Amines via N-
Hydroxysuccinimide (NHS) Ester Chemistry

This is the most common and straightforward method for labeling peptides. Amine-reactive
fluorescent dyes containing an NHS ester group react with the primary amines of coelichelin
to form stable amide bonds.
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Experimental Workflow: Amine-Reactive Labeling
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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